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Compound of Interest

Compound Name: SHP2-D26

Cat. No.: B10823995 Get Quote

Essential Safety and Handling Guide for SHP2-D26
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with SHP2-D26, a potent and effective PROTAC

SHP2 degrader. Adherence to these procedures is vital for ensuring laboratory safety and

maintaining experimental integrity.

SHP2-D26 is utilized in research, particularly in studies related to esophageal cancer and acute

myeloid leukemia.[1] It functions by inducing the degradation of the SHP2 protein.[1]

Quantitative Data Summary
For ease of reference, key quantitative data for SHP2-D26 are summarized in the table below.
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Property Value Source

Molecular Formula C₅₆H₇₉ClN₁₂O₆S₂ [2]

Molecular Weight 1115.89 g/mol [2]

Purity 95.83% [1]

CAS Number 2458219-65-1 [1]

IC₅₀ in KYSE520 cells 0.66 µM [1][3]

IC₅₀ in MV-4-11 cells 0.99 nM [1][3]

DC₅₀ in KYSE520 cells 6.0 nM [1][4]

DC₅₀ in MV-4-11 cells 2.6 nM [1][4]

Personal Protective Equipment (PPE)
A comprehensive assessment of the hazards associated with handling SHP2-D26 is necessary

to determine the appropriate PPE.[5] The minimum required PPE for handling SHP2-D26
includes:

Body Protection: A lab coat must be worn to protect skin and clothing from potential

contamination.[5][6][7] For procedures with a higher risk of splashing, consider a solid-front

gown.

Eye and Face Protection: Safety glasses with side shields are mandatory.[5][6] When there

is a splash hazard, a face shield should be worn in addition to safety glasses or goggles.[5]

[8]

Hand Protection: Disposable nitrile gloves are the minimum requirement for incidental

contact.[5] It is recommended to wear double gloves. Gloves must be changed immediately

if contaminated, and hands should be washed thoroughly after removal.[9]

Respiratory Protection: While not typically required for handling small quantities in a well-

ventilated area or a chemical fume hood, a respirator may be necessary if there is a risk of

generating aerosols of the solid compound or high concentrations of vapor from solutions.

The type of respirator should be selected based on a formal risk assessment.[7][8]
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Experimental Protocol: Safe Handling of SHP2-D26
This protocol outlines the step-by-step procedure for safely handling SHP2-D26 from receipt to

experimental use.

Receiving and Storage
Upon receipt, visually inspect the package for any signs of damage or leakage.

The compound is typically shipped as a solid.

Store the solid compound at -20°C for up to 2 years or at -80°C for up to 3 years.

Stock solutions should be stored at -80°C for up to 6 months or at -20°C for up to 1 month.

[10] Avoid repeated freeze-thaw cycles.[1]

Preparation of Stock Solutions
All handling of the solid compound and preparation of stock solutions should be performed in

a chemical fume hood to minimize inhalation exposure.

SHP2-D26 is soluble in DMSO up to 100 mg/mL (89.61 mM), which may require sonication

to fully dissolve.[11]

Step-by-step preparation:

Ensure all necessary PPE is worn correctly.

Allow the vial of solid SHP2-D26 to equilibrate to room temperature before opening to

prevent condensation.

Carefully weigh the required amount of the solid compound in a chemical fume hood.

Add the appropriate volume of DMSO to achieve the desired concentration.

Cap the vial tightly and vortex or sonicate until the solid is completely dissolved.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.
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Clearly label all vials with the compound name, concentration, date, and storage

conditions.

Use in Experiments
When diluting the stock solution to working concentrations in cell culture media or other

buffers, continue to work in a biological safety cabinet or chemical fume hood.

Handle all solutions containing SHP2-D26 with the same level of precaution as the

concentrated stock solution.

Disposal Plan
Proper disposal of chemical waste is crucial to prevent environmental contamination and

ensure regulatory compliance.[12][13]

Solid Waste:

Unused solid SHP2-D26 should be disposed of as hazardous chemical waste.

Contaminated consumables such as pipette tips, tubes, and gloves should be collected in

a designated, clearly labeled hazardous waste container.[14]

Liquid Waste:

Aqueous solutions containing SHP2-D26 should be collected in a designated hazardous

liquid waste container. Do not pour down the drain.

Waste containing organic solvents (like DMSO) should be collected in a separate,

appropriate solvent waste container.[15]

Decontamination:

All surfaces and equipment that come into contact with SHP2-D26 should be

decontaminated. Consult your institution's safety guidelines for appropriate

decontamination procedures for chemical agents.

Waste Pickup:
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Follow your institution's procedures for the pickup and disposal of hazardous chemical

waste. Ensure all waste containers are properly labeled and sealed.[12]

Visual Guides
The following diagrams illustrate key workflows for handling SHP2-D26.
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Caption: Workflow for Safe Handling of SHP2-D26.
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Spill Response Procedure

Spill Occurs

Alert others in the area Don appropriate PPE
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Clean the area
(follow institutional guidelines)
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Report the incident to
EH&S

Click to download full resolution via product page

Caption: Spill Response Procedure for SHP2-D26.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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